Cas no 2067322-25-0 (4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan)

4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan is a chiral bidentate ligand featuring dibenzofuran as a central scaffold with two (S)-4-(tert-butyl)-4,5-dihydrooxazole substituents. This structure provides strong coordination properties, making it valuable in asymmetric catalysis, particularly in transition-metal-catalyzed reactions. The rigid dibenzofuran backbone enhances steric control, while the chiral oxazoline moieties contribute to high enantioselectivity. Its tert-butyl groups improve solubility in organic solvents and stability under reaction conditions. This ligand is particularly effective in C–C bond-forming reactions, such as asymmetric allylic alkylations and cyclopropanations, where precise stereochemical control is critical. Its well-defined geometry and electronic properties make it a reliable choice for synthetic applications requiring high enantiomeric excess.

4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan structure

2067322-25-0 structure

Product Name:4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan

CAS No:2067322-25-0

MF:C₂₆H₃₀N₂O₃

MW:418.528007030487

CID:5039754

PubChem ID:154726065

Update Time:2026-02-28

4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan Chemical and Physical Properties

Names and Identifiers

- 4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
- CS-0145081
- (4S)-4-tert-butyl-2-[6-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole
- MFCD33022376
- (4S)-4-tert-butyl-2-{10-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-6-yl}-4,5-dihydro-1,3-oxazole
- E75147
- (4S)-4-tert-butyl-2-[6-[(4S)-4-tert-butyl-4,5-dihydrooxazol-2-yl]dibenzofuran-4-yl]-4,5-dihydrooxazole
- BS-48221
- 2067322-25-0
- (S,S)-tBu-Dbfox
- AKOS040767946
- 4,6-Bis((S)-4-(t-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
- Inchi： 1S/C26H30N2O3/c1-25(2,3)19-13-29-23(27-19)17-11-7-9-15-16-10-8-12-18(22(16)31-21(15)17)24-28-20(14-30-24)26(4,5)6/h7-12,19-20H,13-14H2,1-6H3/t19-,20-/m1/s1
- InChI Key： ZNOKFCCBAVCIIJ-WOJBJXKFSA-N
- SMILES： O1C(C2C=CC=C3C4=CC=CC(=C4OC=23)C2=N[C@H](CO2)C(C)(C)C)=N[C@H](C1)C(C)(C)C

Computed Properties

Exact Mass: 418.22564282g/mol
Monoisotopic Mass: 418.22564282g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 685
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.3
Topological Polar Surface Area: 56.3

4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WX828-50mg	4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-25-0	97%	50mg	712.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WX828-200mg	4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-25-0	97%	200mg	2479.0CNY	2021-07-14
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj2054-100mg	4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-25-0		100mg	¥0.0	2024-07-19
eNovation Chemicals LLC	Y1256248-100mg	4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-25-0	97%	100mg	$110	2024-06-05
eNovation Chemicals LLC	Y1256248-250mg	4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-25-0	97%	250mg	$150	2024-06-05
eNovation Chemicals LLC	Y1256248-1g	4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-25-0	97%	1g	$405	2024-06-05
Ambeed	A1271153-100mg	4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-25-0	97%	100mg	$58.0	2025-02-25
Ambeed	A1271153-250mg	4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-25-0	97%	250mg	$144.0	2025-02-25
Ambeed	A1271153-1g	4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-25-0	97%	1g	$549.0	2025-02-25
Aaron	AR01KL8M-100mg	4,6-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-25-0	97%	100mg	$55.00	2025-02-11